Cas no 356570-52-0 (4,4,5,5-Tetramethyl-2-(4-methylbenzyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(4-methylbenzyl)-1,3,2-dioxaborolane
• CAS No: 356570-52-0
• MF: C₁₄H₂₁BO₂
• MW: 232.126344442368
• MDL: MFCD08276847
• CID: 828834
• PubChem ID: 24884628
• Update Time: 2025-06-14

4,4,5,5-Tetramethyl-2-(4-methylbenzyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(4-methylbenzyl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[(4-methylphenyl)methyl]-1,3,2-dioxaborolane
• 4-METHYLBENZYLBORONIC ACID PINACOL ESTER
• 4-methylbenzylboronic pinacol ester
• 4-methylphenyl boronic acid pinacol ester
• 4-Methylbenzylboronic acid, pinacol ester
• SCHEMBL711542
• 356570-52-0
• AS-55662
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[(4-methylphenyl)methyl]-
• DB-106216
• EN300-763464
• Y10551
• 4,4,5,5-tetramethyl-2-(4-methyl-benzyl)-1,3,2-dioxaborolane
• CS-0061305
• MFCD08276847
• 2-(4-Methylbenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• DTXSID30584782
• AKOS016002042
• 4-Methylbenzylboronic acid pinacol ester, 97%

• MDL： MFCD08276847
• Inchi： 1S/C14H21BO2/c1-11-6-8-12(9-7-11)10-15-16-13(2,3)14(4,5)17-15/h6-9H,10H2,1-5H3
• InChI Key： IRKUSKILEFQOJQ-UHFFFAOYSA-N
• SMILES： O1B(CC2C=CC(C)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 232.16300
• Monoisotopic Mass: 232.1634601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.953 g/mL at 25 °C
• Boiling Point: 95 °C/1 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.489
• PSA: 18.46000
• LogP: 3.43530

4,4,5,5-Tetramethyl-2-(4-methylbenzyl)-1,3,2-dioxaborolane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4,4,5,5-Tetramethyl-2-(4-methylbenzyl)-1,3,2-dioxaborolane

Comprehensive Overview of 4,4,5,5-Tetramethyl-2-(4-methylbenzyl)-1,3,2-dioxaborolane (CAS No. 356570-52-0)

4,4,5,5-Tetramethyl-2-(4-methylbenzyl)-1,3,2-dioxaborolane (CAS No. 356570-52-0) is a highly versatile boronic ester compound widely used in organic synthesis, pharmaceuticals, and material science. Its unique molecular structure, featuring a dioxaborolane ring and a 4-methylbenzyl substituent, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. This compound’s stability and reactivity have garnered significant attention in recent years, particularly in the development of advanced materials and drug discovery.

The growing interest in boron-containing compounds like 4,4,5,5-Tetramethyl-2-(4-methylbenzyl)-1,3,2-dioxaborolane is driven by their applications in catalysis and bioconjugation. Researchers often search for "boronic ester uses" or "how to handle air-sensitive boron reagents," highlighting the need for practical insights. This compound’s moisture-sensitive nature requires careful handling under inert atmospheres, a detail frequently overlooked in amateur experiments but critical for reproducibility in professional labs.

In the context of green chemistry, 356570-52-0 has been explored as a sustainable alternative in metal-free catalysis. With rising searches for "eco-friendly synthetic methods," its role in reducing heavy metal waste aligns with global trends. Additionally, its compatibility with flow chemistry systems—a hot topic in process optimization—makes it a candidate for scalable industrial applications. Users often inquire about "boron reagents in continuous flow," reflecting this intersection of innovation and practicality.

The compound’s structural analogs are also under scrutiny for OLED materials and bioimaging probes, areas trending in nanotechnology forums. Queries like "boron-based fluorescent dyes" or "dioxaborolane derivatives in optoelectronics" underscore its multidisciplinary relevance. Furthermore, its lipophilicity and cell permeability properties are being investigated for targeted drug delivery, a subject dominating pharmaceutical research discussions.

From a synthetic perspective, 4,4,5,5-Tetramethyl-2-(4-methylbenzyl)-1,3,2-dioxaborolane offers advantages in regioselective functionalization, a technique often searched alongside "boronic ester protection strategies." Its crystalline form and high purity (>98%) make it a reliable choice for precise reactions, addressing common concerns about "reagent quality in organoboron chemistry."

In summary, CAS No. 356570-52-0 exemplifies the intersection of fundamental research and applied science. Its adaptability to emerging technologies and alignment with sustainability goals ensure its continued prominence in scientific literature and industrial workflows. As searches for "next-generation boron reagents" increase, this compound remains a benchmark for innovation in modern chemistry.